2,3-Dihydroxypropyl acetate
2,3-Dihydroxypropyl acetate
Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992)
Brand Name:
Vulcanchem
CAS No.:
26446-35-5
VCID:
VC0036628
InChI:
InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3
SMILES:
CC(=O)OCC(CO)O
Molecular Formula:
C5H10O4
Molecular Weight:
134.13 g/mol
2,3-Dihydroxypropyl acetate
CAS No.: 26446-35-5
Main Products
VCID: VC0036628
Molecular Formula: C5H10O4
Molecular Weight: 134.13 g/mol
CAS No. | 26446-35-5 |
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Product Name | 2,3-Dihydroxypropyl acetate |
Molecular Formula | C5H10O4 |
Molecular Weight | 134.13 g/mol |
IUPAC Name | 2,3-dihydroxypropyl acetate |
Standard InChI | InChI=1S/C5H10O4/c1-4(7)9-3-5(8)2-6/h5-6,8H,2-3H2,1H3 |
Standard InChIKey | KMZHZAAOEWVPSE-UHFFFAOYSA-N |
Impurities | OFTEN CONTAMINATED WITH GLYCERIN. |
SMILES | CC(=O)OCC(CO)O |
Canonical SMILES | CC(=O)OCC(CO)O |
Boiling Point | 316 °F at 16.5 mm Hg (NTP, 1992) 129-131 °C @ 3 MM HG |
Colorform | COLORLESS LIQUID; COMMERCIAL PRODUCT IS PALE YELLOW Thick liquid |
Density | 1.206 at 68 °F (NTP, 1992) 1.206 @ 20 °C/4 °C |
Flash Point | greater than 201.2 °F (NTP, 1992) |
Melting Point | FP: -78 °C |
Physical Description | Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992) Liquid |
Description | Acetin is a clear colorless to pale yellow viscous liquid with a characteristic odor. (NTP, 1992) |
Solubility | greater than or equal to 100 mg/mL at 70° F (NTP, 1992) SOL IN WATER, ALCOHOL, SLIGHTLY IN ETHER; INSOL IN BENZENE |
Synonyms | 1,2,3-propanetriol1-acetate;1-Monoacetin;2,3-Dihydroxypropyl acetate;Acetic acid, monoglyceraldehyde;Acetin, mono-;Acetoglyceride;Acetyl monoglyceride;acetylmonoglyceride |
Vapor Pressure | 3 mm Hg at 266 °F (NTP, 1992) 3 MM HG @ 130 °C |
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PubChem Compound | 33510 |
Last Modified | Nov 11 2021 |
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